Dipotassium methanedisulfonate
Overview
Description
Dipotassium methanedisulfonate, also known as Methanedisulfonic Acid Dipotassium, is a white powder with a chemical formula of CH2(SO3K)2 and a molecular weight of 252.35 . It is widely used in the plating process . As the main component of the chromium plating additive, it can significantly improve the corrosion of the anode plate by the plating solution .
Molecular Structure Analysis
The molecular structure of this compound is represented by the chemical formula CH2(SO3K)2 . The specific details about its molecular structure are not available in the search results.Physical and Chemical Properties Analysis
This compound is a white powder . It has a density of 1.622 at 20℃ and a water solubility of 34.438g/L at 20℃ . Its LogP value is -1.83 at 20℃ .Scientific Research Applications
Methane Utilization and Biogas Production
Methane as a Resource : Methanotrophic bacteria can convert methane into valuable products like biopolymers, lipids, and vitamins, showcasing the potential for biotechnological applications using methane as a carbon source. This area of research highlights the possibilities for converting methane into useful products, possibly implicating the role of compounds like dipotassium methanedisulfonate in enhancing these processes (Strong, Xie, & Clarke, 2015).
Biogas from Animal Manure : Pretreatment techniques can enhance biogas production from animal manure, with biological pretreatments showing a 74% improvement in methane production. This research could suggest avenues for the application of this compound in improving the efficiency of biogas production processes (Meneses-Quelal & Velázquez-Martí, 2020).
Catalytic Reforming and Syngas Production
- Dry Reforming of Methane : Ni-based catalysts in the CO2 reforming of methane (dry reforming of methane, DRM) have been extensively reviewed, indicating the importance of coke-resistance in catalysts. This area could intersect with the use of this compound in catalytic processes, potentially as a component of the catalyst or in the process environment to improve efficiency or selectivity (Abdullah, Ghani, & Vo, 2017).
Safety and Hazards
Dipotassium methanedisulfonate is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, avoid contact with skin and eyes, use personal protective equipment, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
Dipotassium methanedisulfonate is a chemical compound widely used in the electroplating process . The primary targets of this compound are the anode plates used in electroplating . The compound interacts with these anode plates, affecting their corrosion properties .
Mode of Action
The interaction of this compound with its targets results in significant changes. As the main component of chromium plating additives, it can significantly improve the corrosion of the plating solution on the anode plate . This interaction results in a brighter surface, higher hardness of the coating, more microcracks, and higher corrosion resistance .
Biochemical Pathways
It is known that the compound plays a crucial role in the electroplating process . The compound’s interaction with the anode plates affects the overall electroplating process, influencing the quality and characteristics of the final product .
Pharmacokinetics
It is known that the compound has a high water solubility of 34438g/L at 20℃ , which may influence its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are primarily observed in the electroplating process. The compound’s interaction with the anode plates results in a brighter surface, higher hardness of the coating, more microcracks, and higher corrosion resistance . These effects significantly enhance the quality and durability of the electroplated product .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature and the presence of other chemicals in the electroplating solution can affect the compound’s effectiveness . .
Biochemical Analysis
Biochemical Properties
It is known that this compound has a high water solubility of 34.438g/L at 20℃ , which suggests that it could potentially interact with various biomolecules in aqueous environments
Molecular Mechanism
It is synthesized using 1,1-dibromomethane as a raw material by chemical reaction . The specific synthesis steps involve a mixture of dibromomethane and potassium sulfite solution, which is heated and then cooled to precipitate the product
Properties
IUPAC Name |
methanedisulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4O6S2/c2-8(3,4)1-9(5,6)7/h1H2,(H,2,3,4)(H,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPUAWDUYWRUIIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(S(=O)(=O)O)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3060118 |
Source
|
| Record name | Methanedisulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3060118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
503-40-2, 6291-65-2 |
Source
|
| Record name | Methanedisulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=503-40-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methionic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000503402 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dipotassium methionate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006291652 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methanedisulfonic acid | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methanedisulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3060118 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dipotassium methanedisulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.949 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Methanedisulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.243 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | METHIONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/55N1VUX48W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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